Cas no 3128-77-6 (1-isocyano-2-phenylbenzene)

1-isocyano-2-phenylbenzene structure
1-isocyano-2-phenylbenzene structure
Product Name:1-isocyano-2-phenylbenzene
CAS No:3128-77-6
MF:C13H9N
MW:179.217262983322
CID:294873
PubChem ID:2759465
Update Time:2025-04-19

1-isocyano-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2-isocyano-
    • 2-Biphenylylisocyanide (7CI,8CI)
    • 1-ISOCYANO-2-PHENYLBENZENE
    • 1,1-Biphenyl,2-isocyano-(9CI)
    • 2-isocyanobiphenyl
    • 2-Phenyl phenylisonitrile
    • DTXSID40374797
    • 2-isocyano-biphenyl
    • GS3820
    • GS-0325
    • MMHFQKUQSDMGSY-UHFFFAOYSA-N
    • SCHEMBL6056704
    • A932818
    • 3128-77-6
    • MFCD04117579
    • AKOS006345283
    • EN300-1072079
    • CHEMBL3612071
    • 2-isocyano-1,1'-biphenyl
    • 1,1'-biphenyl-2-yl isocyanide
    • 1-isocyano-2-phenylbenzene
    • MDL: MFCD04117579
    • Inchi: 1S/C13H9N/c1-14-13-10-6-5-9-12(13)11-7-3-2-4-8-11/h2-10H
    • InChI Key: MMHFQKUQSDMGSY-UHFFFAOYSA-N
    • SMILES: [N+](#[C-])C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 179.073499291g/mol
  • Monoisotopic Mass: 179.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 4.4Ų

Experimental Properties

  • Melting Point: 116-118 °C

1-isocyano-2-phenylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$101.0 2023-10-28
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3128-77-6 95%
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$407.0 2023-10-28
Enamine
EN300-1072079-1.0g
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3128-77-6 95%
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$528.0 2023-05-26
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Enamine
EN300-1072079-5.0g
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Enamine
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$2269.0 2023-05-26
Enamine
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$528.0 2023-10-28
Enamine
EN300-1072079-5g
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